Cas no 62147-67-5 (Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)-)

Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)- structure
62147-67-5 structure
Product Name:Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)-
CAS No:62147-67-5
MF:C16H14N2O2
MW:266.294563770294
CID:456387
PubChem ID:71389459
Update Time:2025-04-19

Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)-
    • N-(1-oxo-3-phenyl-3,4-dihydroisoquinolin-2-yl)formamide
    • 62147-67-5
    • DTXSID90811460
    • N-(1-Oxo-3-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)formamide
    • Inchi: 1S/C16H14N2O2/c19-11-17-18-15(12-6-2-1-3-7-12)10-13-8-4-5-9-14(13)16(18)20/h1-9,11,15H,10H2,(H,17,19)
    • InChI Key: BTTORRLWBHIREW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CC(C2C=CC=CC=2)N1NC=O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41

Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)- Related Literature

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